Cas no 52726-31-5 (1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)-
• CAS No: 52726-31-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 359013
• PubChem ID: 14744973
• Update Time: 2025-04-19

1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4-dimethyl-1-(phenylmethyl)-
• 1-benzyl-2,4-dimethylimidazole
• 1-Benzyl-2,4-dimethyl-1H-imidazole
• SCHEMBL10581641
• 52726-31-5
• DTXSID20563546

• Inchi： 1S/C12H14N2/c1-10-8-14(11(2)13-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： FIIUXOFFAKRNDO-UHFFFAOYSA-N
• SMILES： N1(C=C(C)N=C1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82